Cas no 24810-69-3 (Nonanedioic acid, 2-acetyl-, 1-(1,1-dimethylethyl) 9-ethyl ester)

• Product Name: Nonanedioic acid, 2-acetyl-, 1-(1,1-dimethylethyl) 9-ethyl ester
• CAS No: 24810-69-3
• MF: C₁₇H₃₀O₅
• MW: 314.417106151581
• CID: 1419014
• PubChem ID: 20322209
• Update Time: 2025-04-20

Nonanedioic acid, 2-acetyl-, 1-(1,1-dimethylethyl) 9-ethyl ester Chemical and Physical Properties

Names and Identifiers

• Nonanedioic acid, 2-acetyl-, 1-(1,1-dimethylethyl) 9-ethyl ester
• ethyl 8-tert-butoxycarbonyl-9-oxodecanoate
• DB-091550
• SCHEMBL5094619
• 24810-69-3

• Inchi： 1S/C17H30O5/c1-6-21-15(19)12-10-8-7-9-11-14(13(2)18)16(20)22-17(3,4)5/h14H,6-12H2,1-5H3
• InChI Key： KTUYBXTVCBCFKQ-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)=O)CCCCCCC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 314.2094
• Monoisotopic Mass: 314.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives